Cas no 2171639-70-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid
• CAS No: 2171639-70-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6161070
• PubChem ID: 165570535
• Update Time: 2025-05-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(5-hydroxy-3-methylpentyl)carbamoyl]propanoic acid
• 2171639-70-4
• EN300-1522165

• Inchi： 1S/C25H30N2O6/c1-16(11-13-28)10-12-26-24(31)22(14-23(29)30)27-25(32)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22,28H,10-15H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： IOOSWEMZYRQSQH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCC(C)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid: A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid, with CAS number 2171639-70-4, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyethyl side chain, and a carboxylic acid moiety. These structural features make it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a key component of this molecule, is widely recognized as an excellent protecting group for amino acids during solid-phase peptide synthesis (SPPS). Its ability to selectively protect the amino terminus while leaving other functional groups intact has made it indispensable in the synthesis of complex peptides and proteins. Recent studies have highlighted the role of Fmoc-containing compounds in the development of bioactive molecules, particularly in the context of targeted drug delivery systems.

In addition to its role in peptide synthesis, this compound has been explored for its potential in medicinal chemistry. The hydroxyethyl side chain introduces hydrophilicity, which can enhance the solubility and bioavailability of the molecule. This property is particularly advantageous in drug design, where balancing lipophilicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles. Researchers have demonstrated that analogs of this compound exhibit promising activity in vitro against various enzymatic targets, suggesting its potential as a lead compound for therapeutic development.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective protection and deprotection strategies to achieve the desired stereochemistry and functionality. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to similar compounds, reducing production costs and improving scalability.

From an applications perspective, this compound has found utility in both academic research and industrial settings. In academia, it serves as a model system for studying peptide folding and stability. In industry, it is used as an intermediate in the production of biopharmaceuticals and specialty chemicals. Its versatility underscores the importance of understanding its chemical properties and reactivity.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its stability and reduce environmental impact. Green chemistry approaches, such as the use of biocatalysts and solvent-free reaction conditions, are being explored to align with sustainable development goals. Additionally, efforts are underway to investigate its biological activity in vivo, with particular emphasis on its potential as an anti-inflammatory or anticancer agent.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-hydroxy-3-methylpentyl)carbamoylpropanoic acid represents a significant advancement in modern organic chemistry. Its unique structure, versatile applications, and promising therapeutic potential make it a subject of continued interest for researchers across disciplines. As new insights emerge from ongoing studies, this compound is poised to play an even greater role in shaping the future of drug discovery and chemical innovation.